3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 5-(3-carboxy-2-methoxyphenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H12O7/c1-23-13-11(3-2-4-12(13)16(21)22)8-5-9(14(17)18)7-10(6-8)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: XMYMGQJPXGJCGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C16H12O7
• DSSTOX Substance ID: DTXSID70691888
• Molecular Weight: 316.26 g/mol
• CAS RN: 1261988-80-0

Description

3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid (3,5-DCMB) is a synthetic compound that has been used in scientific research for a variety of purposes. It is a white, crystalline solid that is soluble in water and has a melting point of approximately 200°C. 3,5-DCMB has been used in a variety of applications due to its unique properties.

Scientific Research Applications

3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a fluorescent dye to study the structure of proteins and other biological molecules. It has also been used in studies of the structure and function of enzymes, as well as in studies of cell signaling pathways. In addition, 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% has been used to study the effects of drugs on cells, as well as to study the effects of environmental pollutants on cells.

Mechanism of Action

The mechanism of action of 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% is not completely understood. However, it is believed to act as a fluorescent dye by binding to certain proteins and other biological molecules. This binding is thought to be due to the presence of the 3,5-dicarboxyphenyl group in the molecule, which can interact with the hydrophobic pockets of proteins and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% are not well understood. However, it has been shown to have some effects on cell signaling pathways. In addition, it has been shown to have some effects on the expression of certain genes.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is that it is relatively simple to synthesize and is relatively inexpensive. In addition, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%. For example, it is not very soluble in organic solvents, which can make it difficult to use in certain types of experiments. In addition, its fluorescent properties are not very strong, which can limit its usefulness in certain types of experiments.

Future Directions

The potential future directions for 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% research include further investigation into its mechanism of action, as well as its effects on cell signaling pathways and gene expression. In addition, further studies could be conducted to explore the use of 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% as a fluorescent dye for the study of proteins and other biological molecules. Other potential future directions include the development of new synthesis methods, as well as the exploration of new applications for 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%.

Synthesis Methods

3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% is synthesized by a two-step process. The first step involves the condensation of 3-(3,5-dicarboxyphenyl)propionic acid with 2-methoxybenzaldehyde in the presence of a base catalyst. The second step involves the cyclization of the resulting product with a base to form 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%. The synthesis of 3-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95% is relatively simple and can be completed in a few hours.